Cas no 62-23-7 (4-Nitrobenzoic acid)

• Product Name: 4-Nitrobenzoic acid
• CAS No: 62-23-7
• MF: C₇H₅NO₄
• MW: 167.118901968002
• MDL: MFCD00007352
• CID: 33783
• PubChem ID: 6108
• Update Time: 2025-08-28

4-Nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzoic acid
• 1-CARBOXY-4-NITROBENZENE
• 4-NITROPHENYL METHANOIC ACID
• NITROBENZOIC(4-) ACID
• PARA NITRO-BENZOIC ACID
• PNBA
• P-NITROBENZOIC ACID
• P-NITROBENZOIC ACID AND ESTERS
• RARECHEM AL BO 0233
• 4-nitro-benzoicaci
• 4-Nitrodracylic acid
• acide4-nitrobenzoique
• Benzoic acid, p-nitro-
• Benzoicacid,4-nitro-
• Kyselina p-nitrobenzoova
• kyselinap-nitrobenzoova(czech)
• Nitrodracylic acid
• 对硝基苯甲酸
• Benzoic acid, 4-nitro-
• p-Nitrobenzenecarboxylic acid
• p-nitrobenzoicacid
• 4-Nitro-benzoic acid
• p-Nitrodracylic acid
• para-nitrobenzoic acid
• p-nitro benzoic acid
• Kyselina p-nitrobenzoova [Czech]
• G83NWR61OW
• OTLNPYWUJOZPPA-UHFFFAOYSA
• BDBM50405310
• AKOS015831344
• 4-nitrobenzoesyre
• NCGC00253917-01
• 4-Nitrobenzoic acid, Vetec(TM) reagent grade, 98%
• DTXSID3020966
• DTXCID90966
• p-nitro-benzoic acid
• Tox21_201258
• 4-Nitrobenzoic acid, 98%
• 4-NITROBENZOIC-2,6-D2 ACID
• AE-562/40227261
• NCGC00258810-01
• AMY8937
• HSDB 2140
• 4-Nitrobenzoicacid
• 4-AMINOBENZOIC ACID IMPURITY A [EP IMPURITY]
• 4-Nitrobenzenecarboxylic acid
• AKOS024268501
• SY002161
• AKOS000118872
• CCRIS 1185
• PD033171
• A8599
• NCGC00091607-03
• AI3-00149
• 4-Nitrobenzoic acid, puriss., 99%
• P-NITROBENZOIC ACID (SEE ALSO: P-NITROBENZOYL CHLORIDE(CAS 122-04-3))
• PB43175
• 4-Nitrobenzoic acid, purum, >=98.0% (HPLC)
• NSC-7707
• WLN: WNR DVQ
• STL168880
• LS-43
• FT-0619175
• BP-30196
• N0156
• PARA NITROBENZOIC ACID
• NCGC00091607-01
• Tox21_300131
• Q2823227
• 4-NITROBENZOIC ACID [USP-RS]
• HMS3041D05
• CHEBI:262350
• C18625
• F2191-0089
• 4NB
• CHEMBL101263
• p-Carboxynitrobenzene
• W-105029
• UNII-G83NWR61OW
• D70606
• CS-W020075
• EC 200-526-2
• p-nitro-benzoicacid
• NSC 7707
• MFCD00007352
• SMR001252222
• SCHEMBL43476
• EINECS 200-526-2
• EN300-18011
• AC-10993
• NSC7707
• 62-23-7
• CAS-62-23-7
• NCGC00091607-04
• 4-Nitro benzoic acid
• STR01385
• NCGC00091607-02
• Z57127484
• MLS002454442
• InChI=1/C7H5NO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,9,10
• SCHEMBL15630318
• 4-Nitrobenzoic acid, United States Pharmacopeia (USP) Reference Standard
• NS00015670
• 4-Nitrobenzoic acid,98%
• 4-Nitrodr acylic acid
• 1Carboxy4nitrobenzene
• KYSELINA-P-NITROBENZOOVA (CZECH)
• Kyselina pnitrobenzoova
• Benzoic acid, pnitro
• 4Nitrodracylic acid
• KYSELINA-P-NITROBENZOOVA
• pNitrobenzenecarboxylic acid
• 4-AMINOBENZOIC ACID IMPURITY A (EP IMPURITY)
• 4-NITROBENZOIC ACID (USP-RS)
• pNitrobenzoic acid
• para-Carboxynitrobenzene
• HY-Y0607
• Benzoic acid, 4nitro
• 200-526-2
• FN30591

• MDL： MFCD00007352
• Inchi： 1S/C7H5NO4/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4H,(H,9,10)
• InChI Key： OTLNPYWUJOZPPA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)[N+](=O)[O-])=O
• BRN： 973593

Computed Properties

• Exact Mass: 167.02200
• Monoisotopic Mass: 167.021858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: White to light yellow monoclinic crystals
• Density: 1.61
• Melting Point: 237-240 °C (lit.)
• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: Fahrenheit: 458.6 ° f < br / > Celsius: 237 ° C < br / >
• Refractive Index: 1.6280 (estimate)
• PH: 3.1 (0.42g/l, H2O, 20℃)(saturated solution)
• Solubility: 0.42g/l
• Water Partition Coefficient: <0.1 g/100 mL at 26 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, cyanides, strong bases.
• PSA: 83.12000
• LogP: 1.81620
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in ethanol, ether, chloroform, acetone, boiling water, slightly soluble in benzene, carbon disulfide, insoluble in petroleum ether. Water solubility <0.1 g/100 ml at 26 º C
• Merck: 14,6589
• pka: 3.41(at 25℃)

4-Nitrobenzoic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36
• Safety Instruction： S26-S39-S24/25
• RTECS：DH5075000
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters